tert-butyl piperazine-2-carboxylate dihydrochloride
Overview
Description
Tert-butyl piperazine-2-carboxylate dihydrochloride is a chemical compound that belongs to the piperazine family. Piperazines are heterocyclic organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions. This compound is often used as an intermediate in the synthesis of various pharmaceuticals and bioactive molecules due to its versatile chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Tert-butyl piperazine-2-carboxylate dihydrochloride can be synthesized through several methods. One common approach involves the condensation of tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate with appropriate reagents . Another method includes the reaction of cyclohexanone with glycine methyl ester and trimethylsilylcyanide, followed by nitrile reduction to amine and spontaneous lactam ring formation .
Industrial Production Methods
In industrial settings, the synthesis of this compound often involves large-scale reactions with optimized conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
Tert-butyl piperazine-2-carboxylate dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where the tert-butyl group can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Halogenated reagents, strong bases.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.
Scientific Research Applications
Tert-butyl piperazine-2-carboxylate dihydrochloride has a wide range of applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Employed in the study of enzyme inhibitors and receptor ligands.
Medicine: Serves as a precursor in the development of pharmaceuticals, including antiviral and anticancer agents.
Industry: Utilized in the production of agrochemicals and specialty chemicals.
Mechanism of Action
The mechanism of action of tert-butyl piperazine-2-carboxylate dihydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can influence various biochemical pathways, leading to the desired therapeutic or biological effects.
Comparison with Similar Compounds
Similar Compounds
Piperazine: A simpler structure with similar reactivity but less steric hindrance.
N-methylpiperazine: Contains a methyl group, offering different reactivity and solubility properties.
1-Boc-piperazine: Used in the synthesis of bioactive molecules and drug substances.
Uniqueness
Tert-butyl piperazine-2-carboxylate dihydrochloride is unique due to its tert-butyl group, which provides steric protection and influences the compound’s reactivity and stability. This makes it particularly useful in the synthesis of complex molecules where selective reactions are required.
Properties
CAS No. |
2680527-80-2 |
|---|---|
Molecular Formula |
C9H20Cl2N2O2 |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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